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Compound of Interest

4-[(2,2,2-
Compound Name:
Trifluoroethoxy)methyllpiperidine

CAS No.: 1016820-04-4

Cat. No.: B13239343

Get Quote

Part 1: Molecular Identity & Physicochemical Profile

Trifluoroethoxy-substituted piperidines represent a specialized class of saturated nitrogen
heterocycles used as pharmacophores in medicinal chemistry. The introduction of the 2,2,2-
trifluoroethoxy group (

) onto the piperidine scaffold serves two primary functions: it modulates the basicity of the
piperidine nitrogen via the inductive effect and enhances lipophilicity/metabolic stability
compared to the parent non-fluorinated ether.

Molecular Data Specifications

The following data applies to the free base forms of the regioisomers.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13239343#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

4-(2,2,2- 3-(2,2,2-
Property . e . S
trifluoroethoxy)piperidine trifluoroethoxy)piperidine
CAS Registry Number 1004527-59-6 1220179-25-8
Molecular Formula C7H12F3NO C7H12F3NO
Molecular Weight (Average) 183.17 g/mol 183.17 g/mol
Monoisotopic Mass 183.0871 Da 183.0871 Da
C (45.90%), H (6.60%), F
Elemental Composition (31.12%), N (7.65%), O Same

(8.73%)

Salt Forms (Stoichiometric Calculations)

Researchers typically handle these compounds as stable salts to prevent oxidation and
facilitate handling.

» Hydrochloride (HCI) Salt:
o Formula:
o MW:

o Trifluoroacetate (TFA) Salt:
o Formula:

o MW:

Physicochemical Impact of Fluorination

The strategic value of this scaffold lies in the specific changes the trifluoroethoxy group
induces:

» Basicity Modulation (pKa):

o Unsubstituted Piperidine pKa: ~11.0[1]
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o Trifluoroethoxy-Piperidine pKa:~9.6 — 10.0 (Predicted)[2]

o Mechanism:[3][4][5][6] The highly electronegative fluorine atoms exert a strong electron-
withdrawing inductive effect (

) through the ether linkage. This reduces the electron density available at the nitrogen lone
pair, lowering the pKa. This is often desirable to improve oral bioavailability by reducing
the percentage of ionized drug in the high-pH environment of the intestine.

e Lipophilicity (LogP):
o Unsubstituted Piperidine LogP: ~0.84
o Trifluoroethoxy-Piperidine LogP:~1.8 — 2.1

o Mechanism:[3][4][5][6] The trifluoroethyl group is significantly more lipophilic than a
standard ethyl group, facilitating better penetration of the blood-brain barrier (BBB) and
cell membranes.

Part 2: Synthesis Protocol (Self-Validating System)

The synthesis of 4-(2,2,2-trifluoroethoxy)piperidine presents a specific challenge: the low
nucleophilicity of trifluoroethanol makes standard Williamson ether synthesis (using the alcohol
as the nucleophile) difficult. Therefore, the "Reverse Alkylation" strategy—using the piperidine
alcohol as the nucleophile and an activated trifluoroethyl species as the electrophile—is the
industry standard for high yield and purity.

Reaction Logic & Pathway

The workflow consists of three critical phases: Protection, Alkylation (The Critical Step), and
Deprotection.

O-Alkylation
(NaH, CF3CH20TY)

[N 4-(2.2,2-trifluoroethoxy)piperidine
(HCI Salt)

4-Hydroxypiperidine }—»
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Caption: Figure 1. Step-wise synthetic route for 4-(2,2,2-trifluoroethoxy)piperidine highlighting
the critical alkylation phase.

Detailed Methodology
Step 1: N-Protection (If starting from free amine)
e Reagents: 4-Hydroxypiperidine (1.0 eq), Di-tert-butyl dicarbonate (

, 1.1 eq), Triethylamine (TEA, 1.5 eq), Dichloromethane (DCM).

» Protocol: Dissolve 4-hydroxypiperidine in DCM. Add TEA. Cool to 0°C. Add

dropwise. Warm to RT and stir for 4 hours. Wash with water/brine, dry over
, and concentrate.

¢ Checkpoint: Product should be a white solid/oil. confirm by TLC (stain with KMnO4).

Step 2: O-Alkylation (The Critical Step)

This step requires strict anhydrous conditions because 2,2,2-trifluoroethyl triflate is highly
reactive and moisture-sensitive.

¢ Reagents:

o

N-Boc-4-hydroxypiperidine (1.0 eq)[7][8]

o

Sodium Hydride (NaH, 60% in oil, 1.5 eq)

[¢]

2,2,2-Trifluoroethyl triflate (1.2 eq) — Note: Triflate is preferred over iodide for better
yields.

[¢]

Solvent: Anhydrous THF or DMF.
e Protocol:

o Activation: In a flame-dried flask under Nitrogen/Argon, suspend NaH in anhydrous THF at
0°C.
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o Deprotonation: Add N-Boc-4-hydroxypiperidine (dissolved in minimal THF) dropwise.
Evolution of

gas will occur. Stir at 0°C for 30 mins until gas evolution ceases (formation of sodium
alkoxide).

o Alkylation: Add 2,2,2-trifluoroethyl triflate dropwise via syringe. Caution: Exothermic. Keep
temperature < 5°C during addition.

o Completion: Allow to warm to Room Temperature (RT) and stir for 12—-16 hours.
o Workup: Quench carefully with saturated

(aq). Extract with Ethyl Acetate (3x). Wash combined organics with water (to remove DMF
if used) and brine. Dry over

[31[7]

o Validation:

-NMR should show a triplet at approximately -74 ppm.

Step 3: N-Deprotection
e Reagents: 4M HCI in Dioxane or TFA/DCM (1:1).

o Protocol: Dissolve the intermediate from Step 2 in DCM. Add acid solution.[1][7][8] Stir at RT
for 2 hours.

e Isolation:
o For HCI salt: Concentrate in vacuo. Triturate with diethyl ether to obtain a white solid.
o For Free Base: Basify with
(aq), extract with DCM, dry, and concentrate.

Part 3: Applications in Drug Discovery[4]
Metabolic Blocking
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The piperidine ring is a common site for metabolic oxidation (by CYP450 enzymes), particularly
at the carbon alpha to the nitrogen or the 4-position.

e Mechanism: Substituting the 4-position with a trifluoroethoxy group blocks oxidative
metabolism at this carbon.

o Fluorine Effect: The C-F bonds in the terminal trifluoromethyl group are metabolically inert,
preventing the "metabolic soft spot" often found in standard ethyl or methyl ethers.

Bioisosterism
The

group is often used as a bioisostere for:

e Chlorine or Methyl groups: It occupies similar steric volume but offers different electronic
properties.

o Standard Alkoxy groups: It reduces electron density (lowering pKa) and increases
lipophilicity without significantly changing the steric bulk compared to a propoxy group.

References

e PubChem. (2025). Compound Summary: 4-(2,2,2-trifluoroethoxy)piperidine.[9][10] National
Library of Medicine. Retrieved from [Link]

o Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of
Bioisosteres for Drug Design. Journal of Medicinal Chemistry. (Context: General principles of
fluorine substitution on pKa and LogP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

